Cas no 2228263-35-0 (1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228263-35-0
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6077674
• PubChem ID: 165801299
• Update Time: 2025-06-15

1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine
• EN300-1980422
• 2228263-35-0

• Inchi： 1S/C10H13ClN2/c1-7-3-4-8(9(11)13-7)10(12-2)5-6-10/h3-4,12H,5-6H2,1-2H3
• InChI Key： MLLGSUQDJHAINM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C1(CC1)NC

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine

Professional Introduction to 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine (CAS No. 2228263-35-0)

1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228263-35-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 2-chloro-6-methylpyridin-3-yl substituent and the incorporation of a cyclopropane ring, contribute to its distinctive chemical properties and potential therapeutic applications.

The chemical structure of 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine consists of a pyridine core modified with chloro and methyl groups, which are known to enhance the bioavailability and binding affinity of small molecules. The presence of the cyclopropane ring adds an additional layer of complexity, as this moiety is often associated with increased metabolic stability and improved pharmacokinetic profiles. These structural attributes make the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine has been investigated for its potential role in modulating various cellular processes, including enzyme inhibition and receptor interaction. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes involved in inflammatory responses, making it a promising candidate for the treatment of chronic inflammatory diseases.

The synthesis of 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2-chloro-6-methylpyridin-3-yl group is typically achieved through nucleophilic substitution reactions, while the incorporation of the N-methylcyclopropane moiety necessitates specialized cyclization techniques. These synthetic challenges highlight the importance of advanced chemical methodologies in the production of complex organic molecules.

The pharmacological properties of 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine have been further explored through in vitro and in vivo studies. These investigations have revealed that the compound exhibits moderate affinity for several target proteins, suggesting its potential as a lead compound for further optimization. Additionally, the compound's favorable solubility profile and stability under various conditions make it suitable for formulation into oral or injectable pharmaceutical products.

In the context of current research trends, 1-(2-chloro-6-methylpyridin-3-yl)-N-methylcyclopropan-1-amine aligns with the growing emphasis on structure-based drug design and rational molecular optimization. The integration of computational chemistry techniques has enabled researchers to predict and refine the biological activity of this compound, thereby accelerating the drug discovery process. Furthermore, advances in high-throughput screening methods have facilitated the identification of novel analogs with enhanced potency and selectivity.

The safety profile of 1-(2-chloro-6-methylpyridin-3-yll)-N-methylcyclopropan-lamine is another critical aspect that has been thoroughly evaluated during preclinical studies. These assessments have focused on determining the compound's toxicity, pharmacokinetics, and potential side effects. Preliminary findings indicate that the molecule exhibits low systemic toxicity at therapeutic doses, with minimal accumulation in major organs. However, further studies are required to fully characterize its long-term safety profile.

The development pipeline for 1-(2-chloro-l,methyIpyridin~3-yll)-N-methyllcyelopnlan-larnine is currently undergoing rigorous evaluation by pharmaceutical companies interested in exploring its therapeutic potential. Collaborative efforts between academic researchers and industry scientists are underway to optimize synthetic routes, improve yields, and enhance overall quality control measures. These endeavors are expected to contribute significantly to the commercialization process and bring this novel compound closer to clinical application.

The impact of 1-(2-chloro-S-meIhIyIpyridm~3-yII)-N-meIhlcycIopnlan-I-amme on future drug development is likely to be substantial due to its unique structural features and promising biological activities. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a pivotal role in addressing unmet medical needs across various disease areas. The ongoing investigations into its pharmacological properties underscore its significance as a valuable asset in modern medicinal chemistry.